Cas no 1239368-65-0 (2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde)

• Product Name: 2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde
• CAS No: 1239368-65-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 1005980
• PubChem ID: 91757337
• Update Time: 2025-04-20

2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde
• alpha,4-Dihydroxy-3-(hydroxymethyl)benzeneacetaldehyde
• 1239368-65-0
• Benzeneacetaldehyde, alpha,4-dihydroxy-3-(hydroxymethyl)-
• 2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)ace
• XC26RVX6Z5
• ALBUTEROL_met011

• Inchi： 1S/C9H10O4/c10-4-7-3-6(9(13)5-11)1-2-8(7)12/h1-3,5,9-10,12-13H,4H2
• InChI Key： BMNRWZCHNOLSJD-UHFFFAOYSA-N
• SMILES： OC(C=O)C1C=CC(=C(CO)C=1)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.8Ų